Cas no 56844-11-2 (4-chloro-2-ethylthieno[2,3-d]pyrimidine)

• Product Name: 4-chloro-2-ethylthieno[2,3-d]pyrimidine
• CAS No: 56844-11-2
• MF: C₈H₇ClN₂S
• MW: 198.672579050064
• CID: 834656
• PubChem ID: 12225260
• Update Time: 2025-09-17

4-chloro-2-ethylthieno[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-ethylthieno[2,3-d]pyrimidine
• LogP
• thieno[2,3-d]pyrimidine, 4-chloro-2-ethyl-
• MFCD16250488
• SCHEMBL20659859
• 56844-11-2
• BS-49379
• AKOS005145974
• EN300-119172
• Z960269044
• CS-0224386
• F73669
• DTXSID90481263

• Inchi： 1S/C8H7ClN2S/c1-2-6-10-7(9)5-3-4-12-8(5)11-6/h3-4H,2H2,1H3
• InChI Key： PKCDEKLEICRQKQ-UHFFFAOYSA-N
• SMILES： ClC1=C2C=CSC2=NC(CC)=N1

Computed Properties

• Exact Mass: 198.00201
• Monoisotopic Mass: 198.0018471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 54Ų

Experimental Properties

• Density: 1.377
• Boiling Point: 228 ºC
• Flash Point: 92 ºC
• Refractive Index: 1.658
• PSA: 25.78

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines